Cas no 1807293-09-9 (Ethyl 2-cyano-4-fluoro-3-nitrophenylacetate)
Ethyl 2-cyano-4-fluoro-3-nitrophenylacetate Chemical and Physical Properties
Names and Identifiers
-
- Ethyl 2-cyano-4-fluoro-3-nitrophenylacetate
-
- Inchi: 1S/C11H9FN2O4/c1-2-18-10(15)5-7-3-4-9(12)11(14(16)17)8(7)6-13/h3-4H,2,5H2,1H3
- InChI Key: KWSXGAWRJJGLKQ-UHFFFAOYSA-N
- SMILES: FC1C=CC(=C(C#N)C=1[N+](=O)[O-])CC(=O)OCC
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 18
- Rotatable Bond Count: 4
- Complexity: 373
- XLogP3: 1.7
- Topological Polar Surface Area: 95.9
Ethyl 2-cyano-4-fluoro-3-nitrophenylacetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A015022413-250mg |
Ethyl 2-cyano-4-fluoro-3-nitrophenylacetate |
1807293-09-9 | 97% | 250mg |
$470.40 | 2023-09-03 | |
| Alichem | A015022413-500mg |
Ethyl 2-cyano-4-fluoro-3-nitrophenylacetate |
1807293-09-9 | 97% | 500mg |
$831.30 | 2023-09-03 | |
| Alichem | A015022413-1g |
Ethyl 2-cyano-4-fluoro-3-nitrophenylacetate |
1807293-09-9 | 97% | 1g |
$1475.10 | 2023-09-03 |
Ethyl 2-cyano-4-fluoro-3-nitrophenylacetate Related Literature
-
Izumi Yamamoto,Gildas P. Deniau,Navnath Gavande,Mary Chebib,Graham A. R. Johnston,David O'Hagan Chem. Commun., 2011,47, 7956-7958
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
Additional information on Ethyl 2-cyano-4-fluoro-3-nitrophenylacetate
Comprehensive Guide to Ethyl 2-cyano-4-fluoro-3-nitrophenylacetate (CAS No. 1807293-09-9): Properties, Applications, and Market Insights
Ethyl 2-cyano-4-fluoro-3-nitrophenylacetate (CAS No. 1807293-09-9) is a specialized organic compound that has gained significant attention in pharmaceutical and agrochemical research. This nitrophenylacetate derivative features a unique combination of functional groups, including a cyano group, fluorine substituent, and nitro group, making it a valuable intermediate in synthetic chemistry. With the growing demand for fluorinated compounds in drug discovery, this chemical has become increasingly relevant in modern research applications.
The molecular structure of Ethyl 2-cyano-4-fluoro-3-nitrophenylacetate contains several reactive sites that allow for diverse chemical transformations. The presence of both electron-withdrawing (cyano and nitro) and electron-donating (ester) groups creates interesting electronic properties that researchers are exploring for various synthetic pathways. Recent studies have shown particular interest in its potential as a building block for heterocyclic compounds, which are crucial in developing new pharmaceutical agents.
In pharmaceutical applications, CAS 1807293-09-9 serves as a key intermediate in the synthesis of potential drug candidates. The fluorine atom incorporated in its structure is particularly valuable, as approximately 30% of newly approved drugs contain fluorine due to its ability to enhance metabolic stability and bioavailability. Researchers are investigating its use in developing fluoro-containing pharmaceuticals for various therapeutic areas, including central nervous system disorders and anti-inflammatory treatments.
The agrochemical industry has also shown interest in Ethyl 2-cyano-4-fluoro-3-nitrophenylacetate as a precursor for novel crop protection agents. The combination of fluorine and nitro groups in its structure makes it potentially useful for developing new pesticide intermediates with improved efficacy and environmental profiles. With increasing global focus on sustainable agriculture, this compound's role in creating next-generation agrochemicals is being actively explored.
From a synthetic chemistry perspective, 2-cyano-4-fluoro-3-nitrophenylacetate derivatives offer multiple possibilities for structural modification. The ester group can undergo hydrolysis or transesterification, the cyano group can be reduced or converted to other functional groups, and the nitro group can participate in various reduction or substitution reactions. This versatility makes it a valuable tool for medicinal chemists working on structure-activity relationship studies.
The global market for fluorinated fine chemicals like Ethyl 2-cyano-4-fluoro-3-nitrophenylacetate has been growing steadily, driven by increasing demand from the pharmaceutical sector. Market analysts project continued growth in this segment, particularly for intermediates used in small molecule drug development. The compound's unique structural features position it well to meet the needs of researchers working on innovative therapeutic solutions.
Quality control and analytical characterization of CAS 1807293-09-9 are critical aspects of its production and application. Advanced techniques such as HPLC, GC-MS, and NMR spectroscopy are typically employed to ensure purity and confirm structural integrity. These analytical methods are particularly important when the compound is intended for use in pharmaceutical synthesis, where strict quality standards must be maintained.
Environmental and safety considerations for Ethyl 2-cyano-4-fluoro-3-nitrophenylacetate follow standard laboratory chemical handling protocols. While not classified as highly hazardous, proper personal protective equipment should be used when handling this compound, including gloves and eye protection. Storage recommendations typically include keeping the material in a cool, dry place away from strong oxidizers, following general chemical safety best practices.
Recent scientific literature has highlighted several innovative applications of nitrophenylacetate derivatives in materials science. While most research focuses on pharmaceutical applications, some studies are exploring their potential in creating advanced materials with specific electronic or optical properties. This expanding scope of application suggests that 1807293-09-9 may find uses beyond its current primary applications in the coming years.
The synthesis and scale-up of Ethyl 2-cyano-4-fluoro-3-nitrophenylacetate present interesting challenges for process chemists. Optimization of reaction conditions, yield improvement, and development of environmentally friendly synthetic routes are active areas of research. These efforts align with the broader pharmaceutical industry's push toward green chemistry principles and sustainable manufacturing practices.
For researchers sourcing CAS 1807293-09-9, it's important to work with reputable suppliers who can provide comprehensive analytical data and consistent quality. The compound is typically available in research quantities from specialty chemical providers, with custom synthesis options for larger-scale requirements. Documentation including certificates of analysis and material safety data sheets should always be reviewed before use in experimental work.
Future research directions for 2-cyano-4-fluoro-3-nitrophenylacetate derivatives may include exploration of their biological activity profiles, development of novel synthetic methodologies using this scaffold, and investigation of their potential in emerging therapeutic areas. The compound's structural features make it particularly interesting for research in targeted drug delivery systems and prodrug development strategies.
In conclusion, Ethyl 2-cyano-4-fluoro-3-nitrophenylacetate (CAS No. 1807293-09-9) represents a versatile and valuable chemical intermediate with growing importance in pharmaceutical and agrochemical research. Its unique combination of functional groups offers multiple opportunities for chemical modification and application development. As research into fluorinated compounds continues to expand, this compound is likely to maintain its relevance in synthetic chemistry and drug discovery efforts worldwide.
1807293-09-9 (Ethyl 2-cyano-4-fluoro-3-nitrophenylacetate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)